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Compound of Interest

Compound Name: PF-05214030
Cat. No.: B2441990
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-05214030 is a small molecule compound identified by the chemical formula
C17H13CI2FN204S and a molecular weight of 431.3 g/mol .[1][2] This document provides
detailed application notes and protocols for assessing the stability of PF-05214030 and outlines
recommended storage conditions. The information herein is based on general principles for
small molecule drug stability testing as outlined by the International Council for Harmonisation
(ICH) guidelines, due to the absence of publicly available, specific stability data for this
compound. The provided protocols and data are intended to be illustrative.
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Property Value Reference

4-[[1-(2,4-
dichlorophenyl)sulfonyl-3-
Chemical Name hydroxyazetidin-3- [3]
ylmethoxy]-2-
fluorobenzonitrile

Molecular Formula C17H13CI2FN204S [1][2]
Molecular Weight 431.3 g/mol [11[2]
Physical Form Powder [1]

Recommended Storage Conditions

For long-term storage, PF-05214030 should be stored at 2°C - 8°C.[2]

Stability Testing Protocols

The following protocols are based on ICH guidelines for forced degradation studies, which are
essential for understanding the intrinsic stability of a molecule, identifying potential degradation
products, and developing stability-indicating analytical methods.

General Workflow for Stability Testing
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General Workflow for PF-05214030 Stability Testing
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Hypothetical Degradation Pathway of PF-05214030

Acid/Base Hydrolysis Oxidation (H202)

Degradation Pr( ducts

Hydrolysis Product Oxidation Product
(e.g., cleavage of ether linkage) (e.g., N-oxide formation)

Photolytic Product
(e.g., ring cleavage)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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